Cas no 2171953-96-9 (tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate)
tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate
- tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate
- 2171953-96-9
- EN300-1577443
-
- Inchi: 1S/C16H22FNO4S/c1-15(2,3)22-14(19)18-10-9-16(11-18,12-23(17,20)21)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
- InChI Key: YIJMQUXNMZDFIZ-UHFFFAOYSA-N
- SMILES: S(CC1(C2C=CC=CC=2)CN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F
Computed Properties
- Exact Mass: 343.12535752g/mol
- Monoisotopic Mass: 343.12535752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72.1Ų
tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1577443-50mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 50mg |
$2131.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-100mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 100mg |
$2232.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-250mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 250mg |
$2333.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-500mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 500mg |
$2435.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-1000mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 1000mg |
$2537.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-2500mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 2500mg |
$4973.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-5000mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 5000mg |
$7358.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-10000mg |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 10000mg |
$10911.0 | 2023-09-24 | ||
| Enamine | EN300-1577443-0.05g |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 0.05g |
$2131.0 | 2023-05-26 | ||
| Enamine | EN300-1577443-0.1g |
tert-butyl 3-[(fluorosulfonyl)methyl]-3-phenylpyrrolidine-1-carboxylate |
2171953-96-9 | 0.1g |
$2232.0 | 2023-05-26 |
tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate
Recent Advances in the Study of tert-Butyl 3-(Fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate (CAS: 2171953-96-9)
The compound tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate (CAS: 2171953-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the significance of this compound as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the fluorosulfonyl and tert-butyl carbamate groups in its structure makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of various pyrrolidine-based derivatives, which have shown promising activity in targeting specific enzymes and receptors involved in disease pathways.
One of the key breakthroughs in the study of tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate is its application in the development of covalent inhibitors. The fluorosulfonyl group serves as an electrophilic warhead, enabling the compound to form irreversible bonds with nucleophilic residues in target proteins. This property has been exploited in the design of inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and inflammatory diseases.
In addition to its role in covalent inhibitor design, recent research has explored the compound's potential in radiopharmaceutical applications. The fluorosulfonyl group can be readily modified to incorporate radioactive isotopes, making it a candidate for positron emission tomography (PET) imaging agents. Preliminary studies have demonstrated its utility in labeling biomolecules for in vivo imaging, offering new avenues for diagnostic applications.
The synthesis of tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges associated with the instability of the fluorosulfonyl group. These advancements have facilitated the broader adoption of this compound in medicinal chemistry research.
Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, selectivity, and toxicity need to be addressed in future studies. However, the ongoing research efforts underscore the potential of tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate as a valuable tool in drug discovery and development.
In conclusion, the latest research on tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate (CAS: 2171953-96-9) highlights its multifaceted applications in chemical biology and medicinal chemistry. From its role in covalent inhibitor design to its potential in radiopharmaceuticals, this compound continues to be a focal point of innovative research. Future studies will likely further elucidate its therapeutic potential and expand its utility in addressing unmet medical needs.
2171953-96-9 (tert-butyl 3-(fluorosulfonyl)methyl-3-phenylpyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)